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Compound of Interest

Compound Name: CSRM617

Cat. No.: B15542692

Get Quote

An In-depth Analysis of the ONECUT2 Inhibitor for Advanced Prostate Cancer

CSRM617 is a selective, small-molecule inhibitor of the transcription factor ONECUT2 (OC2), a

master regulator implicated in the progression of lethal, castration-resistant prostate cancer

(CRPC).[1] This technical guide provides a comprehensive overview of the chemical structure,

properties, mechanism of action, and preclinical development of CSRM617. The information is

intended for researchers, scientists, and drug development professionals investigating novel

therapeutic strategies for advanced prostate cancer.

Chemical Structure and Properties
CSRM617 was identified through a rational drug discovery approach that combined in silico

modeling and chemical library screening.[1][2] It is a novel compound that directly binds to the

homeobox (HOX) domain of OC2.[1]
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Property Value Source

Molecular Formula C₁₀H₁₃N₃O₅ [3]

Molecular Weight 255.23 [3]

CAS Number 787504-88-5 [3][4]

Target ONECUT2 (OC2) [1][3][5]

Binding Affinity (Kd) 7.43 µM (SPR assay) [1][3][5]

A hydrochloride salt form of CSRM617 (CAS No. 1353749-74-2) is also available, which

typically offers enhanced water solubility and stability.[4][6]

Mechanism of Action and Signaling Pathway
CSRM617 exerts its anti-cancer effects by selectively inhibiting the transcriptional activity of

ONECUT2.[1] OC2 is a critical node in a complex signaling network that governs the

progression of prostate cancer. Notably, OC2 acts as a suppressor of the androgen receptor

(AR) signaling axis.[1][2][7] The mechanism of CSRM617's action is multifaceted:

Direct Inhibition of ONECUT2: CSRM617 directly binds to the HOX domain of OC2, which is

believed to allosterically inhibit its DNA-binding activity.[1]

Modulation of the Androgen Receptor Axis: By inhibiting OC2, CSRM617 effectively removes

a layer of suppression on the AR transcriptional program.[7] OC2 has been shown to directly

repress the expression of both the androgen receptor (AR) and the pioneer factor FOXA1,

which is essential for AR's chromatin binding.[1][2]

Induction of Apoptosis: CSRM617 has been demonstrated to induce apoptosis in prostate

cancer cells, as evidenced by the appearance of cleaved Caspase-3 and PARP.[3][4][7]

The following diagram illustrates the signaling pathway modulated by CSRM617:
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CSRM617 inhibits ONECUT2, impacting downstream pathways.

Preclinical Efficacy
In Vitro Studies
CSRM617 has demonstrated potent anti-proliferative and pro-apoptotic activity in various

prostate cancer cell lines.
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Cell Line Assay
Concentrati
on Range

Duration Effect Source

PC-3, 22RV1,

LNCaP, C4-2

Cell Growth

Inhibition
0.01-100 µM 48 hours

Inhibition of

cell growth
[3][4]

22Rv1
Apoptosis

Induction
10-20 µM 48 hours

Concentratio

n-dependent

cell death

[3][4]

22Rv1

Apoptosis

Induction

(Western

Blot)

20 µM 72 hours

Increased

cleaved

Caspase-3

and PARP

[3][4]

22Rv1

Gene

Expression

(mRNA)

Not Specified 4-16 hours

Time-

dependent

decrease in

PEG10

mRNA

[5]

In Vivo Studies
Preclinical studies in mouse models of prostate cancer have shown that CSRM617 is well-

tolerated and exhibits significant anti-tumor and anti-metastatic activity.

Animal Model
Cell Line
Xenograft

Dosing
Regimen

Effect Source

SCID Mice 22Rv1
50 mg/kg, p.o.,

daily for 20 days

Inhibition of

tumor growth
[6]

SCID Mice

Luciferase-

tagged 22Rv1

(intracardiac

injection)

50 mg/kg, p.o.,

daily

Significant

reduction in the

onset and growth

of diffuse

metastases

[5]
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Experimental Protocols
Apoptosis Assay (Western Blot)
Objective: To determine if CSRM617 induces apoptosis in prostate cancer cells.[7]

Methodology:

Cell Treatment: Treat 22Rv1 cells with CSRM617 (e.g., 10-20 µM) or a vehicle control for 48-

72 hours.[7]

Cell Lysis: Harvest the cells and lyse them in RIPA buffer supplemented with protease and

phosphatase inhibitors.[7]

Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

[7]

SDS-PAGE and Western Blotting: Separate equal amounts of protein by SDS-PAGE and

transfer to a PVDF membrane.[7]

Immunoblotting: Block the membrane with 5% non-fat milk in TBST and incubate overnight

at 4°C with primary antibodies against cleaved Caspase-3 and cleaved PARP.[7] Following

incubation with an appropriate secondary antibody, visualize the protein bands using a

suitable detection method.
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Western Blot Workflow for Apoptosis Markers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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